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Compound of Interest

Compound Name: Nitrosyl iodide

Cat. No.: B14621043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and

protocols for the generation, handling, and analysis of gas-phase nitrosyl iodide (INO). This

unstable, reactive species is of interest in atmospheric chemistry and as a potential source of

nitric oxide (NO) in biological systems.

Introduction to Gas-Phase Nitrosyl Iodide
Nitrosyl iodide (INO) is a triatomic molecule that has garnered interest due to its role in

atmospheric iodine chemistry and its potential as a photolytic source of nitric oxide. Studies of

its gas-phase properties, including its synthesis, spectroscopy, and photodissociation, are

crucial for understanding its chemical behavior.

Physicochemical Properties of Nitrosyl Iodide

Property Value Reference

Molecular Formula INO [1][2]

Molecular Weight 156.9106 g/mol [1][2]

Enthalpy of Formation (ΔfH°) 26.8 kcal/mol [3]
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Safety Precautions and Materials Compatibility
Warning: Nitrosyl iodide is a reactive and potentially toxic gas. All handling should be

performed in a well-ventilated fume hood. The precursor gases, nitric oxide (NO) and iodine

(I₂), are also hazardous and require careful handling.

Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemically resistant gloves (e.g., nitrile)

Laboratory coat

Materials Compatibility:

Recommended: Glass, Teflon®, and stainless steel are generally suitable for handling INO,

NO, and I₂.[4][5][6][7][8]

Avoid: Brass with high copper content and certain elastomers may be incompatible with nitric

oxide.[5][7] It is crucial to check the compatibility of all materials in the experimental setup.

Experimental Protocols
In-Situ Generation of Gas-Phase Nitrosyl Iodide
Gas-phase INO is typically generated in-situ due to its instability. The most common method

involves the direct reaction of nitric oxide (NO) gas and iodine (I₂) vapor.

Protocol:

Reactant Preparation:

Solid iodine (I₂) is placed in a temperature-controlled glass vessel to generate a stable

vapor pressure.

Nitric oxide (NO) gas is supplied from a cylinder equipped with a high-purity regulator.

Reaction Setup:
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A stream of inert carrier gas (e.g., N₂ or Ar) is passed over the solid I₂ to carry the iodine

vapor into the reaction cell.

A separate stream of NO, diluted with an inert gas, is introduced into the reaction cell.

The two gas streams are mixed in a reaction tube, typically a 50-cm long glass tube,

immediately before entering the spectroscopic absorption cell. The connection between

the reaction tube and the absorption cell should be made with an inert material like

Teflon®.

Reaction Conditions:

The reaction is typically carried out at room temperature and sub-atmospheric pressures.

Flow rates of the reactant gases and the carrier gas should be precisely controlled using

mass flow controllers to adjust the partial pressures of I₂ and NO.

Fourier-Transform Infrared (FTIR) Spectroscopy of
Nitrosyl Iodide
FTIR spectroscopy is a powerful technique for identifying and quantifying gas-phase INO by

probing its vibrational transitions.

Experimental Setup:

FTIR Spectrometer: A standard FTIR spectrometer equipped with a liquid nitrogen-cooled

MCT detector is suitable.

Gas Cell: A long-path gas cell (e.g., White cell) is recommended to achieve sufficient

absorption for detection. The cell body should be constructed of a compatible material (e.g.,

glass or stainless steel) with windows transparent in the mid-infrared region (e.g., KBr or

ZnSe).

Protocol:

Background Spectrum: Record a background spectrum with the gas cell filled with the inert

carrier gas.
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Sample Spectrum: Introduce the gas mixture containing INO, generated as described in

Protocol 3.1, into the gas cell.

Data Acquisition: Collect the sample spectrum. The final absorbance spectrum is obtained by

ratioing the sample spectrum to the background spectrum.

Spectral Analysis: Identify the characteristic absorption bands of INO.

Quantitative Spectroscopic Data for INO

Vibrational Mode Gas Phase (cm⁻¹) Reference

NO stretch 1785 [9]

Bend 216 (in Ar matrix) [9]

NI stretch 470 (in Ar matrix) [9]

Photodissociation Studies of Nitrosyl Iodide
The study of INO photodissociation provides insights into its atmospheric lifetime and its

potential as a NO donor.

Experimental Setup:

Photolysis Source: A tunable laser system (e.g., a pulsed dye laser or an optical parametric

oscillator) is used to irradiate the gas sample at specific wavelengths.

Detection System: A sensitive detection method is required to probe the photofragments (I

and NO). Techniques such as laser-induced fluorescence (LIF) or resonance-enhanced

multiphoton ionization (REMPI) coupled with time-of-flight mass spectrometry are commonly

employed.

Reaction Chamber: The experiment is performed in a high-vacuum chamber to avoid

collisions of the photofragments with other molecules.

Protocol:
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Sample Introduction: A molecular beam of INO, generated in-situ, is introduced into the

vacuum chamber.

Photolysis: The molecular beam is crossed with the photolysis laser beam.

Fragment Detection: The photofragments are detected using a probe laser tuned to a

specific electronic transition of the fragment of interest (I or NO).

Data Analysis: The quantum yield of photodissociation can be determined by quantifying the

amount of photofragments produced as a function of the number of photolysis photons. The

kinetic energy and angular distribution of the fragments provide information about the

dissociation dynamics.

Visualizing the Experimental Workflow and Reaction
Pathway
Experimental Workflow for INO Studies
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Caption: Experimental workflow for the synthesis and analysis of gas-phase nitrosyl iodide.

Reaction Pathway for INO Formation and Dissociation
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Photodissociation
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Caption: Reaction pathway illustrating the equilibrium formation and photodissociation of

nitrosyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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